![molecular formula C9H8O2S2 B1283502 Ethyl thieno[3,2-b]thiophene-2-carboxylate CAS No. 201004-08-2](/img/structure/B1283502.png)
Ethyl thieno[3,2-b]thiophene-2-carboxylate
Overview
Description
Ethyl thieno[3,2-b]thiophene-2-carboxylate is a heterocyclic compound. It belongs to the family of fused thiophenes and is widely used as an intermediate for the synthesis of small molecules and polymers in the application of organic field-effect transistors (OFETs) and organic photovoltaic devices (OPV) .
Synthesis Analysis
Thieno[3,2-b]thiophene derivatives can be synthesized through various methods. One of the most significant synthetic methods is the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of Ethyl thieno[3,2-b]thiophene-2-carboxylate can be viewed using Java or Javascript . It is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Physical And Chemical Properties Analysis
Ethyl 2-thiophenecarboxylate has a refractive index of n20/D 1.526 (lit.), a boiling point of 218 °C (lit.), and a density of 1.162 g/mL at 25 °C (lit.) .Scientific Research Applications
Organic Semiconductors
Ethyl thieno[3,2-b]thiophene-2-carboxylate plays a significant role in the development of organic semiconductors. Due to its stable and electron-rich structure, it is often used as a building block for π-conjugated materials . These materials are essential for creating organic semiconductors with desirable electronic properties for use in various electronic devices .
Organic Field-Effect Transistors (OFETs)
In the realm of OFETs, this compound contributes to the advancement of semiconducting channel materials. Its incorporation into polymers allows for the creation of low-voltage, high-performance OFETs, which are pivotal in the miniaturization of electronic components and enhancing the efficiency of electronic devices .
Organic Light-Emitting Diodes (OLEDs)
The application of Ethyl thieno[3,2-b]thiophene-2-carboxylate extends to the fabrication of OLEDs. Its use in the synthesis of compounds for OLEDs is crucial due to its ability to alter and improve the optoelectronic properties of the resulting materials, which is vital for the development of high-quality display and lighting technologies .
Pharmacological Properties
Thiophene derivatives, including Ethyl thieno[3,2-b]thiophene-2-carboxylate, exhibit a range of pharmacological properties. They have been studied for their potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects. This makes them valuable for medicinal chemistry research aimed at developing new therapeutic agents .
Corrosion Inhibitors
In industrial chemistry, Ethyl thieno[3,2-b]thiophene-2-carboxylate derivatives are utilized as corrosion inhibitors. Their ability to form protective layers on metals makes them important for extending the life of metal structures and components, especially in harsh environments .
Material Science Applications
This compound is also significant in material science, where its derivatives are used to create materials with specific properties. For instance, they can be employed in the design of materials with high thermal stability and specific electronic characteristics, which are essential for various technological applications .
Mechanism of Action
Target of Action
Ethyl thieno[3,2-b]thiophene-2-carboxylate is a type of thiophene derivative . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .
Mode of Action
Thiophene derivatives are known to interact with various biological targets to exert their effects
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways due to their diverse pharmacological properties
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl thieno[3,2-b]thiophene-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2S2/c1-2-11-9(10)8-5-7-6(13-8)3-4-12-7/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWGCMZGALVTRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70571590 |
Source
|
| Record name | Ethyl thieno[3,2-b]thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70571590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
201004-08-2 |
Source
|
| Record name | Ethyl thieno[3,2-b]thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70571590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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